Cas no 2169000-85-3 (1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 2169000-85-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6246187
• PubChem ID: 165958165
• Update Time: 2025-05-20

1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile
• EN300-1460977
• 2169000-85-3

• Inchi： 1S/C11H15N3/c1-9-10(7-12)8-14(13-9)11-5-3-2-4-6-11/h8,11H,2-6H2,1H3
• InChI Key： NEGLMJIYSOHDNX-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(C)=N1)C1CCCCC1

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile

Introduction to 1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 2169000-85-3)

1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 2169000-85-3) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclohexyl and methyl substituents on a pyrazole core with a nitrile functional group at the 4-position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The pyrazole scaffold is a prominent motif in drug discovery due to its ability to engage with various biological targets, including enzymes and receptors. The introduction of the nitrile group at the 4-position of the pyrazole ring enhances its reactivity, making it a versatile building block for further functionalization. The 1-cyclohexyl-3-methyl substituents contribute to the steric and electronic properties of the molecule, influencing its solubility, stability, and interaction with biological systems.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. 1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile has been explored in several research studies for its potential as a precursor in the synthesis of small-molecule drugs. Its structural features suggest that it may be useful in the development of compounds targeting inflammatory diseases, infectious agents, and other pathological conditions.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The pyrazole core is known to be a privileged scaffold in kinase inhibition, and modifications such as the nitrile group can enhance binding affinity and selectivity. Preliminary studies have indicated that derivatives of 1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile may exhibit inhibitory activity against specific kinases, making them promising candidates for further development.

Additionally, the compound has shown potential in the field of antimicrobial research. The nitrile group can participate in hydrogen bonding interactions with biological targets, which may contribute to its efficacy against bacteria and fungi. Recent advancements in computational chemistry have allowed researchers to predict the binding modes of 1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile with microbial enzymes, providing insights into its mechanism of action.

The synthesis of 1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between cyclohexanecarbonitrile derivatives and appropriate pyrazole precursors under controlled conditions. Advances in catalytic methods have improved the efficiency of these reactions, reducing the need for harsh reagents and minimizing waste generation.

In conclusion, 1-cyclohexyl-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 2169000-85-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.